Cas no 1804041-44-8 (6-(2-Bromoacetyl)-2-ethylbenzo[d]oxazole)

• Product Name: 6-(2-Bromoacetyl)-2-ethylbenzo[d]oxazole
• CAS No: 1804041-44-8
• MF: C₁₁H₁₀BrNO₂
• MW: 268.106602191925
• CID: 4816776
• Update Time: 2025-05-19

6-(2-Bromoacetyl)-2-ethylbenzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

• 6-(2-Bromoacetyl)-2-ethylbenzo[d]oxazole

• Inchi： 1S/C11H10BrNO2/c1-2-11-13-8-4-3-7(9(14)6-12)5-10(8)15-11/h3-5H,2,6H2,1H3
• InChI Key： DWQAQAQFXKDYNE-UHFFFAOYSA-N
• SMILES： BrCC(C1C=CC2=C(C=1)OC(CC)=N2)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 247
• XLogP3: 3.1
• Topological Polar Surface Area: 43.1

Additional information on 6-(2-Bromoacetyl)-2-ethylbenzo[d]oxazole

Introduction to 6-(2-Bromoacetyl)-2-ethylbenzo[d]oxazole (CAS No. 1804041-44-8)

6-(2-Bromoacetyl)-2-ethylbenzo[d]oxazole, identified by the chemical formula CAS No. 1804041-44-8, is a significant compound in the realm of pharmaceutical and biochemical research. This heterocyclic aromatic compound belongs to the benzo[d]oxazole class, characterized by its fused benzene and oxygen-containing ring structure. The presence of a 2-bromoacetyl substituent at the sixth position and an ethyl group at the second position imparts unique reactivity and potential biological activity, making it a compound of considerable interest in medicinal chemistry.

The structural motif of 6-(2-Bromoacetyl)-2-ethylbenzo[d]oxazole positions it as a versatile scaffold for drug design. The benzo[d]oxazole core is well-documented for its role in various bioactivities, including antimicrobial, anti-inflammatory, and anticancer properties. The bromoacetyl moiety, in particular, introduces a reactive site that can participate in covalent bond formation with biological targets, such as proteins or nucleic acids. This reactivity is harnessed in the development of probes and inhibitors for therapeutic applications.

Recent advancements in the field of chemical biology have highlighted the utility of benzo[d]oxazole derivatives in modulating signaling pathways relevant to human disease. For instance, studies have demonstrated that compounds bearing a similar structural framework can interact with specific enzymes or receptors, thereby influencing cellular processes. The ethyl substituent in 6-(2-Bromoacetyl)-2-ethylbenzo[d]oxazole may further modulate its pharmacokinetic properties, such as solubility and metabolic stability, which are critical factors in drug development.

In the context of oncology research, benzo[d]oxazole derivatives have been explored for their potential to inhibit kinases and other enzymes overexpressed in cancer cells. The 2-bromoacetyl group serves as a handle for further functionalization, allowing chemists to attach targeting ligands or bioactive molecules. This modular approach has led to the discovery of novel candidates with enhanced selectivity and potency. Preliminary studies on related compounds suggest that modifications at the 2-position can fine-tune binding affinity while maintaining overall bioactivity.

The synthesis of 6-(2-Bromoacetyl)-2-ethylbenzo[d]oxazole involves multi-step organic transformations, typically starting from commercially available precursors. Key steps include bromination of the benzene ring followed by condensation with an appropriate oxazine derivative to form the benzo[d]oxazole core. Subsequent introduction of the ethyl group and the bromoacetyl moiety requires careful control of reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient routes, reducing costs and environmental impact.

From a computational chemistry perspective, molecular modeling has been instrumental in understanding the interactions between 6-(2-Bromoacetyl)-2-ethylbenzo[d]oxazole and biological targets. Docking studies reveal potential binding modes that rationalize its observed bioactivity. Additionally, quantum mechanical calculations help predict metabolic pathways and degradation products, aiding in the design of more robust drug candidates.

The pharmaceutical industry has taken note of the potential applications of this compound. Researchers are investigating its efficacy as a tool compound for studying enzyme mechanisms and as a lead for developing new therapeutics. The ability to derivatize 6-(2-Bromoacetyl)-2-ethylbenzo[d]oxazole allows for rapid screening of analogs with tailored properties. Such flexibility is invaluable in drug discovery pipelines where lead optimization is a critical step.

In academic settings, this compound serves as a valuable asset for teaching and research purposes. Its well-defined structure and reactivity make it an excellent example for illustrating principles of organic synthesis and Medicinal Chemistry. Students gain hands-on experience in handling complex molecules while exploring innovative synthetic strategies.

The future prospects for 6-(2-Bromoacetyl)-2-ethylbenzo[d]oxazole are promising, with ongoing research focusing on expanding its therapeutic potential. Collaborative efforts between synthetic chemists and biologists are expected to yield novel insights into disease mechanisms and effective treatments. As computational tools become more sophisticated, virtual screening methods will further accelerate the discovery process.

In summary,6-(2-Bromoacetyl)-2-ethylbenzo[d]oxazole (CAS No. 1804041-44-8) represents a significant compound with broad applications in pharmaceutical research. Its unique structural features offer opportunities for developing innovative therapeutics targeting various diseases. Continued exploration into its bioactivity and synthetic feasibility will undoubtedly contribute to advancements in drug discovery and chemical biology.